Cas no 73-32-5 (L-Isoleucine)

• Product Name: L-Isoleucine
• CAS No: 73-32-5
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD00064222
• CID: 33951
• PubChem ID: 6306
• Update Time: 2025-07-25

L-Isoleucine Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine
• 2-Amino-3-methylvaleric acid
• (2S)-2-Amino-3-methylpentanoic acid
• (2S,3S)-(+)-Isoleucine
• Isoleucine
• L-2-Amino-3-methylvaleric Acid
• L-(+)-Isoleucine
• MeiDaLin
• (2S,3S)-2-Amino-3-methylpentanoic acid
• CultureSure L-Isoleucine, Animal-derived-free
• DL-ISOLEUCINE
• H-Ile-OH
• ISOLEUCINE, L-(P)
• (2S,3S)-Ile
• (S)-isoleucin
• H-L-ILE-OH
• H-lle-OH
• ILE
• Isoleucin
• L(+)-Isoleucin
• L-2-AMino-3-Methylpentanoic acid
• L-2-AMino-3-Methylvaleric acid
• L-Ile (2S,3S)
• L-Isoieucine
• L-Isoleusine
• N-methyl Ile
• Z-(s,S)-isoleucine
• L-lsoleucine
• (S)-Isoleucine
• 2S,3S-Isoleucine
• (S,S)-Isoleucine
• erythro-L-Isoleucine
• L-Ile
• alpha-Amino-beta-methylvaleric acid
• Isoleucine (VAN)
• Isoleucinum [Latin]
• Isoleucina [Spanish]
• Valeric acid, 2-amino-3-methyl-
• Norvaline, 3-methyl-
• L-Norvaline, 3-methyl-, erythro-
• ISOLEUCINE, L-
• Acetic acid, amino-sec-butyl-
• Pentanoic acid, 2-amino-3-methyl-
• iso-leucine
• (2S,3S)
• CultureSure® L-Isoleucine, Animal-derived-free
• (2R,3R)-2-Amino-3-methylvaleric acid
• allo-L-isoleucine
• D-isoleucine
• L-isoleucine anion
• L-isoleucinate
• (2S,3R)-2-amino-3-methylpentanoic acid
• I
• alle
• (1S,2S)-1-carboxy-2-methylbutan-1-aminium
• (2S,3S)-2-amino-3-methylpentanoate
• threo-3-methyl-L-Norvaline
• D-isoleucinate
• D-isoleucine anion
• D-isoleucinium
• DIL
• (R)-2-Amino-(S)-3-methylvaleric acid
• L-Alloisoleucine
• (2R,3R)-2-amino-3-methylpentanoic acid
• threo-L-Isoleucine
• L-isoleucine cation
• (1R,2R)-1-carboxy-2-methylbutan-1-aminium
• (2R,3R)-2-amino-3-methylpentanoate
• D-isoleucine cation
• L(+)-Alloisoleucine
• L-isoleucinium
• Isoleucine Solution
• DTXSID2046882
• Norvaline, 3-methyl-, erythro-
• L-Isoleucine, 99%
• DL-Allo-isoleucine
• L-ISOLEUCINE [JAN]
• L-Isoleucine, from non-animal source, meets EP, JP, USP testing specifications, suitable for cell culture, 98.5-101.0%
• Pharmakon1600-01301004
• (2S,3S)-2-amino-3-methyl-Pentanoic acid
• DTXSID1047441
• FEMA NO. 4675
• ISOLEUCINE DL-FORM [MI]
• Q-201311
• NSC 46708
• ISOLEUCINE [USAN]
• E46116A2-987C-4709-9E80-A64DA838D5A1
• 2-Amino-3-methylvalerate
• DL-ISOLEUCINE [FCC]
• L-Isoleucine, United States Pharmacopeia (USP) Reference Standard
• LMFA01100047
• CAS-443-79-8
• 1160211-67-5
• FEMA No. 3295
• Isoleucine (USP)
• UNII-5HX0BYT4E3
• (2S,3S)-2-amino-3-methyl-Pentanoate
• (L)-Isoleucine
• L-Isoleucine (H-L-Ile-OH)
• (2S,3S)-a-Amino-b-methyl-n-valeric acid
• (S-(R*,R*))-2-Amino-3-methylpentanoic acid
• Isoleucina
• (2S,3S)-alph-Amino-beta-methylvaleric acid
• L- iso-Leucine
• Pentanoic acid, 2-amino-3-methyl-, [S-(R*,R*)]-
• I0181
• (2S,3S)-a-Amino-b-methylvaleric acid
• HY-N0771
• bmse000041
• EN300-52623
• L-Isoleucine, certified reference material, TraceCERT(R)
• Isoleucine (L-Isoleucine)
• L-[14C]Isoleucine
• ISOLEUCINE [INN]
• L-Isoleucine, Pharmaceutical Secondary Standard; Certified Reference Material
• ISOLEUCINE [II]
• GTPL3311
• CCG-266114
• SBI-0633514.0002
• (2S,3S)-alpha-Amino-beta-merthyl-n-valerate
• L-Isoleucine, 99%, FCC, FG
• 73-32-5
• Tox21_112765
• NS00009745
• HSDB 7798
• L-Isoleucine (H-lle-OH)
• Tox21_112765_1
• LEUCINE IMPURITY A [EP IMPURITY]
• (2S,3S)-.alpha.-Amino-.beta.-methyl-n-valeric acid
• F8880-9085
• SCHEMBL8869
• BDBM18140
• ISOLEUCINE [MI]
• (+)-L-isoleucine
• DL-ISOLEUCINE [FHFI]
• (2S,3S)-alpha-Amino-beta-merthylvaleric acid
• EINECS 207-139-8
• L-Isoleucine, reagent grade, >=98% (HPLC)
• [S-(R*,R*)]-2-Amino-3-methylpentanoic acid
• CHEMBL1233584
• (2S,3S)-alpha-Amino-beta-methyl-n-valerate
• CHEBI:17191
• FD20022
• ISOLEUCINE [MART.]
• 2S-Amino-3S-methylpentanoic acid
• Q484940
• EINECS 200-798-2
• Isoleucine, European Pharmacopoeia (EP) Reference Standard
• NSC760109
• Isoleucine, DL-
• L-iso-leucine
• [S-(R*,R*)]-2-Amino-3-methylpentanoate
• NCGC00181164-01
• AKOS015842027
• L-ISOLEUCINE [FCC]
• Isoleucine, L- (8CI)
• Isoleucine [USAN:INN]
• (2S,3S)-a-Amino-b-methyl-n-valerate
• NSC-760109
• (2S,3S)-alpha-Amino-beta-methylvalerate
• C00407
• ISOLEUCINE DL-FORM
• UNII-04Y7590D77
• sec-C4H9CH(NH2)COOH
• ISOLEUCINE [HSDB]
• M03002
• Z756427442
• H-Ile
• DTXCID201323037
• L-Isoleucine: D-allo-isoleucine
• L-Isoleucine, Vetec(TM), 98.5%
• L-Isoleucine,(S)
• (2S,3S)-a-Amino-b-methylvalerate
• (2S,3S)-alpha-Amino-beta-merthylvalerate
• (2S,3S)-2-Amino-3-methylpentanoicacid
• ISOLEUCINE [USP MONOGRAPH]
• AC-34995
• 04Y7590D77
• CCRIS 5229
• (2S,3S)-alpha-Amino-beta-methyl-n-valeric acid
• CS-W018502
• 5HX0BYT4E3
• AS-11616
• L-Isoleucine, Vetec(TM) reagent grade, >=98%
• NSC-9958
• bmse000884
• L-ISOLEUCINE [USP-RS]
• 2-amino-3-methylpentanoate
• s3752
• MFCD00004268
• L-Isoleucine, SAJ special grade, >=99.0%
• ISOLEUCINE [VANDF]
• Isoleucinum
• Pentanoic acid, 2-amino-3-methyl-, (2S,3S)-
• 2-Amino-3-methylpentanoic acid, (S-(R*,R*))-
• NCGC00274084-01
• D00065
• NSC 9958
• (S,S)-2-amino-3-methyl-pentanoicacid;(s,s)-isoleucine;[S-(R*,R*)]-2-Amino-3-methylpentanoic acid
• L-Isoleucine (JP18)
• L-Isoleucine, BioUltra, >=99.5% (NT)
• BP-20357
• VALINE IMPURITY B [EP IMPURITY]
• MFCD00064222
• (2S,3S)-alpha-Amino-beta-methylvaleric acid
• Ile-OH
• DB00167
• AI3-18474
• (2S,3S)-alph-Amino-beta-methylvalerate
• bmse000866
• Isoleucine [USAN:USP:INN:BAN]
• ISOLEUCINE [WHO-DD]
• ISOLEUCINE [EP MONOGRAPH]
• (+/-)-erythro-2-Amino-3-methylpentanoic acid
• .alpha.-Amino-.beta.-methylvaleric acid, (2S,3S)-
• L-Isoleucine, Cell Culture Reagent (H-L-Ile-OH)
• Pentanoic acid, 2-amino-3-methyl-, (S-(R*,R))-
• Acetic acid, amino(1-methylpropyl)-, (R*,R*)-
• NSC46708
• (2S,3S)-alpha-Amino-beta-merthyl-n-valeric acid
• NSC-46708
• FI12675
• IL0

• MDL： MFCD00064222
• Inchi： 1S/C6H13NO2/c1-3-4(2)5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)
• InChI Key： AGPKZVBTJJNPAG-UHFFFAOYSA-N
• SMILES： CCC(C(C(=O)O)N)C
• BRN： 1721792

Computed Properties

• Exact Mass: 131.09500
• Monoisotopic Mass: 131.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 63.3
• Surface Charge: 0
• Molecular Weight: 131.17

Experimental Properties

• Color/Form: White crystalline flakes or crystalline powders, crystallized in ethanol can form diamond shaped leaves or sheet crystals. Odorless, slightly bitter.
• Density: 1.2930 (estimate)
• Melting Point: 288 °C (dec.) (lit.)
• Boiling Point: 225.8oCat 760 mmHg
• Flash Point: 90.3℃
• Refractive Index: 40.5 ° (C=4, 6mol/L HCl)
• PH: 5.5-6.5 (40g/l, H2O, 20℃)
• Solubility: 1 M HCl: 50 mg/mL
• Water Partition Coefficient: 41.2 g/L (50 ºC)
• PSA: 63.32000
• LogP: 1.14470
• Specific Rotation: 41 º (c=4, 6N HCl)
• Sublimation Point: 168-170 ºC
• Merck: 5179
• Optical Activity: [α]20/D +38.6 to +42.5°, c = 4 in 6 M HCl
• FEMA: 4675 | L-ISOLEUCINE
• pka: 2.32, 9.76(at 25℃)
• Solubility: The solubility in water is 41.2 g / L (25 ℃), insoluble in hot alcohol (0.13% at 80 ℃) and hot acetic acid, insoluble in ether
• Vapor Pressure: 6.85X10-9 mm Hg at 25 °C (est)

L-Isoleucine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R40: limited evidence for its carcinogenic role.
• Safety Instruction： S24/25
• RTECS：NR4705000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• TSCA：Yes
• Risk Phrases：R40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Isoleucine and derivatives
• Natural Products and Extracts Plant Extracts Plant based Ripariosida hermaphrodita
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Isoleucine

What Is L-Isoleucine (73-32-5) and Its Role in Biomedical Research?

L-Isoleucine (CAS: 73-32-5) is one of the nine essential amino acids crucial for human health, playing a pivotal role in protein synthesis, metabolic regulation, and immune function. As a branched-chain amino acid (BCAA), it is widely studied in biomedical and pharmaceutical research for its potential in treating metabolic disorders, muscle wasting, and even neurological conditions. Researchers have identified its significance in mTOR pathway activation, which is linked to cell growth and autophagy—a hot topic in anti-aging and cancer therapy. With the rise of personalized medicine, the demand for high-purity L-Isoleucine (73-32-5) has surged, particularly in nutraceutical and therapeutic formulations. Its applications extend to sports nutrition and post-surgical recovery, making it a versatile compound in modern healthcare.

L-Isoleucine (73-32-5) in Metabolic Disorder Therapies: Current Advancements

Recent studies highlight L-Isoleucine (73-32-5) as a promising candidate for managing type 2 diabetes and obesity. Its ability to enhance insulin sensitivity and regulate glucose metabolism has attracted attention in drug development. For instance, preclinical trials demonstrate its role in AMPK pathway modulation, a key mechanism in metabolic homeostasis. Pharmaceutical companies are exploring L-Isoleucine derivatives to improve bioavailability and target specificity. Additionally, its synergy with other BCAAs like leucine and valine is under investigation for combination therapies. With the global metabolic disorder market expanding, 73-32-5 is poised to become a cornerstone in next-generation treatments.

The Impact of L-Isoleucine (73-32-5) on Muscle Recovery and Athletic Performance

Athletes and fitness enthusiasts increasingly rely on L-Isoleucine (73-32-5) for muscle protein synthesis and fatigue reduction. Clinical studies confirm its efficacy in post-exercise recovery, reducing muscle damage markers like creatine kinase. The compound’s role in BCAA supplementation is backed by its ability to spare glycogen stores during endurance activities. Sports nutrition brands now prioritize 73-32-5 in formulations targeting lean mass retention and performance enhancement. Furthermore, its anti-catabolic properties make it valuable for aging populations combating sarcopenia. As research evolves, optimized dosing strategies for L-Isoleucine are expected to redefine athletic and clinical nutrition standards.

Quality Control and Safety Standards for L-Isoleucine (73-32-5) in Pharmaceutical Applications

The pharmaceutical-grade production of L-Isoleucine (73-32-5) demands stringent quality control to meet FDA and EMA guidelines. Impurity profiling, chiral purity, and endotoxin testing are critical for its use in injectable formulations. Advances in biocatalytic synthesis have improved yield and sustainability, addressing supply chain challenges. Regulatory bodies emphasize Good Manufacturing Practices (GMP) to ensure batch consistency, especially for critical care nutrition. With counterfeit APIs posing risks, analytical techniques like HPLC-MS are employed to verify authenticity. As demand grows, industry stakeholders focus on green chemistry to align with global sustainability goals.

Future Prospects: L-Isoleucine (73-32-5) in Neuroprotection and Immune Modulation

Emerging research explores L-Isoleucine (73-32-5) beyond traditional applications, particularly in neurodegenerative diseases like Alzheimer’s. Its neuroprotective effects, mediated through BDNF upregulation, show promise in preclinical models. Additionally, its immunomodulatory properties are being tested in autoimmune therapies, with early data suggesting cytokine regulation. The compound’s low toxicity profile enhances its appeal for long-term therapeutic use. Collaborative efforts between academia and biotech firms aim to unlock its full potential, positioning 73-32-5 as a multi-target agent in precision medicine. Future clinical trials will likely expand its therapeutic repertoire, solidifying its role in 21st-century medicine.